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Compound of Interest

Compound Name: L-beta-aspartyl-L-leucine

Cat. No.: B15354756 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-beta-aspartyl-L-leucine. The following procedures

are based on best practices for handling non-hazardous, solid biochemicals.

Disclaimer: A specific Safety Data Sheet (SDS) for L-beta-aspartyl-L-leucine is not readily

available in the public domain. The information provided is based on the known properties of its

constituent amino acids and general laboratory safety protocols. It is imperative to handle this

substance in a controlled laboratory environment and to conduct a full risk assessment before

commencing any work.

Physical and Chemical Properties
L-beta-aspartyl-L-leucine is a dipeptide.[1] While detailed experimental data is limited, the

following computed properties are available.
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Property Value Source

Molecular Formula C₁₀H₁₈N₂O₅ PubChem[2]

Molecular Weight 246.26 g/mol PubChem[2]

Physical State Solid Human Metabolome Database

Appearance
White (Assumed, based on L-

Leucine)
Fisher Scientific[3]

Odor
Odorless (Assumed, based on

L-Leucine)
Fisher Scientific[3]

Operational Plan: From Receipt to Disposal
A systematic approach is essential for safely handling L-beta-aspartyl-L-leucine in a

laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the foundation of safe chemical handling.[4][5] For L-beta-
aspartyl-L-leucine, the following minimum PPE is required:

Eye and Face Protection: Safety glasses with side shields are mandatory.[6] For tasks with a

higher risk of splashing, a face shield should be worn in addition to safety glasses.[7][8]

Body Protection: A standard laboratory coat should be worn and kept buttoned to protect

against accidental spills.[6][7]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[6][9]

Gloves should be inspected before use and changed immediately if contaminated.[9][10]

Footwear: Closed-toe shoes must be worn in the laboratory at all times.[6][7]

Handling Procedures
Adherence to proper handling procedures minimizes exposure and maintains the integrity of

the compound.
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Based on the properties of L-Leucine, protection from moisture and light is recommended.

[3]

Weighing and Transferring:

Handle the solid material in a well-ventilated area or a chemical fume hood to avoid

inhalation of any fine dust.

Use appropriate tools, such as a spatula, for transferring the powder.

Avoid generating dust during handling.[9][11]

Preparing Solutions:

Add the weighed solid to the desired solvent in a suitable container.

Stir or agitate until the solid is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Spill Management
In the event of a spill, follow these procedures:

Minor Spills (Solid):

Ensure proper PPE is worn.

Carefully sweep up the solid material, avoiding dust generation.[3][9]

Place the collected material into a sealed container for disposal.
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Clean the spill area with a damp cloth.

Minor Spills (Liquid Solution):

Absorb the spill with an inert material (e.g., paper towels, absorbent pads).

Place the used absorbent material into a sealed container for disposal.

Clean the spill area with soap and water.

Disposal Plan
Proper disposal is critical to ensure environmental safety and regulatory compliance.

Unused Solid Compound: L-beta-aspartyl-L-leucine is not classified as a hazardous

substance.[10] However, it is recommended to dispose of the solid waste in a designated

chemical waste container. Always consult with your institution's environmental health and

safety (EHS) department for specific guidelines.

Aqueous Solutions: For dilute aqueous solutions, disposal down the drain with copious

amounts of water may be permissible, similar to other amino acids and peptides. However,

always adhere to local and institutional regulations.

Contaminated Materials: Gloves, weigh boats, and other disposable materials that have

come into contact with the chemical should be placed in a sealed bag and disposed of in the

appropriate laboratory waste stream.

Experimental Workflow
The following diagram illustrates the standard workflow for handling L-beta-aspartyl-L-
leucine.
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Caption: Workflow for safe handling of L-beta-aspartyl-L-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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